![molecular formula C13H13N3O2 B5910782 1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime](/img/structure/B5910782.png)
1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime, also known as HPTB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. HPTB has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime is not fully understood. However, studies have shown that this compound interacts with certain enzymes, leading to their inhibition. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of acetylcholine, a neurotransmitter. This compound has also been shown to inhibit the activity of tyrosinase, an enzyme that plays a crucial role in melanin synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to inhibit the replication of certain viruses, including herpes simplex virus and human immunodeficiency virus. This compound has been shown to inhibit the activity of acetylcholinesterase, leading to an increase in acetylcholine levels in the brain. This increase in acetylcholine levels has been shown to improve memory and cognitive function.
Advantages and Limitations for Lab Experiments
1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime has several advantages and limitations for lab experiments. One advantage of this compound is that it is relatively easy to synthesize. This compound is also stable under normal laboratory conditions. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to work with in aqueous solutions. This compound can also be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for 1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime research. One direction is to study the potential applications of this compound in drug development. This compound has shown potential as a lead compound for the development of new anticancer, antiviral, and antimicrobial drugs. Another direction is to study the mechanism of action of this compound in more detail. Understanding the mechanism of action of this compound can lead to the development of more potent and selective inhibitors of enzymes. Finally, future research can focus on improving the solubility of this compound in water, which can make it easier to work with in aqueous solutions.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied. This compound has several advantages and limitations for lab experiments, and there are several future directions for this compound research. Understanding the potential applications and mechanisms of action of this compound can lead to the development of new drugs and therapies for various diseases.
Synthesis Methods
1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime has been synthesized using different methods, including the reaction of 2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one with hydroxylamine hydrochloride in the presence of sodium acetate. The product obtained is then treated with sodium hydroxide to obtain this compound. Another method involves the reaction of 2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one with hydroxylamine hydrochloride in the presence of potassium carbonate. The product obtained is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
1-hydroxy-2-phenyl-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime has shown potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been studied for its anticancer, antiviral, and antimicrobial properties. This compound has also been shown to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.
properties
IUPAC Name |
(NE)-N-(1-hydroxy-2-phenyl-6,7-dihydro-5H-benzimidazol-4-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c17-15-10-7-4-8-11-12(10)14-13(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,17-18H,4,7-8H2/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOTAKYZZXWKROI-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=NO)C1)N=C(N2O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C(/C(=N/O)/C1)N=C(N2O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.